Cas no 2737207-44-0 (N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide)

• Product Name: N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide
• CAS No: 2737207-44-0
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 6795340
• PubChem ID: 162420950
• Update Time: 2025-10-31

N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• MFCD34168868
• N-Methyl-3-(1-methyl-1H-pyrazol-3-yl)-benzenesulfonamide, 95%
• 2737207-44-0
• N-Methyl-3-(1-methyl-1H-pyrazol-3-yl)-benzenesulfonamide
• N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide

• Inchi： 1S/C11H13N3O2S/c1-12-17(15,16)10-5-3-4-9(8-10)11-6-7-14(2)13-11/h3-8,12H,1-2H3
• InChI Key： MHVGDMOIGYKIFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CN(C)N=2)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.4Ų

Additional information on N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide

Introduction to N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide (CAS No. 2737207-44-0)

N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide, a compound with the chemical identifier CAS No. 2737207-44-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural composition of this molecule, featuring a benzenesulfonamide moiety linked to a pyrazole ring, makes it a promising candidate for further exploration in therapeutic interventions.

The benzenesulfonamide group is well-known for its role in enhancing the bioavailability and metabolic stability of drug molecules. Its presence in N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide suggests that this compound may exhibit favorable pharmacokinetic properties. Additionally, the pyrazole ring, which is a heterocyclic aromatic compound, is known for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent research has highlighted the importance of scaffold hopping and structural modifications in the development of novel therapeutic agents. N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide exemplifies this approach by combining two pharmacophores that are known to interact with biological targets in a complementary manner. This synergistic interaction could lead to the development of more effective and selective drugs.

In vitro studies have demonstrated that compounds with similar structural motifs to N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide can modulate various biological pathways. For instance, the benzenesulfonamide moiety has been shown to interact with enzymes and receptors involved in pain signaling and inflammation. The pyrazole ring, on the other hand, has been associated with interactions that affect cellular proliferation and apoptosis. These findings suggest that N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide may have potential applications in the treatment of chronic inflammatory diseases and cancer.

The synthesis of N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core structure of the molecule efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

The pharmacological profile of N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide is being actively investigated in preclinical studies. Initial findings indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to inhibit specific enzymes involved in inflammation has been observed, making it a candidate for therapeutic intervention in autoimmune disorders.

The development of new drugs often involves optimizing various parameters such as solubility, bioavailability, and metabolic stability. Computational modeling and molecular dynamics simulations have been utilized to predict the behavior of N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide in different environments. These studies provide valuable insights into how the molecule interacts with biological targets and can guide further modifications to enhance its therapeutic efficacy.

Regulatory considerations play a crucial role in the transition from laboratory research to clinical application. N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide must undergo rigorous testing to ensure safety and efficacy before it can be approved for human use. This includes toxicology studies, pharmacokinetic assessments, and clinical trials. The results of these studies will determine whether this compound progresses to Phase III trials and eventual market approval.

The impact of novel compounds like N-methyl-3-(1-methylpyrazol-3-yl)benzenesulfonamide extends beyond immediate therapeutic benefits. They serve as valuable tools for understanding disease mechanisms and developing new treatment strategies. The continued exploration of this compound and its derivatives could lead to breakthroughs in multiple therapeutic areas, improving patient outcomes worldwide.